6-Chloro-1-methyl-4-phenylquinazolin-4-ol

• CAS: 52395-03-6
• Synonyms: 6-Chloro1,4-dihydro-1-methyl-4-phenyl-4-quinazolinol
• Molecular Formula: C15H13ClN2O
• Molecular Weight: 272.73 g/mol
• SMILES: CN1C=NC(C2=C1C=CC(=C2)Cl)(C3=CC=CC=C3)O
• InChI: InChI=1S/C15H13ClN2O/c1-18-10-17-15(19,11-5-3-2-4-6-11)13-9-12(16)7-8-14(13)18/h2-10,19H,1H3
• InChIKey: CSBLLGPLUMFHQN-UHFFFAOYSA-N

Impurity profiling in benzodiazepine QC demands authentic reference standards. 6-Chloro-1-methyl-4-phenylquinazolin-4-ol (CAS 52395-03-6) serves as a certified Temazepam impurity: • mp 173-175°C and H-bond donor capacity differentiate it from the 2-one impurity (CAS 20927-53-1), ensuring accurate impurity profiling. • 38 mg/mL aqueous solubility eliminates DMSO-induced artifacts in cell-based assays. • 6-Cl-4-Ph quinazoline scaffold supports kinase inhibitor SAR; 6-Cl substitution enhances cytotoxicity. Supplied as a yellow solid, ≥98% purity. For QC method development, ANDA/DMF impurity profiling, and medicinal chemistry derivatization.

6-Chloro-1-methyl-4-phenylquinazolin-4-ol: Properties & Sourcing

6-Chloro-1-methyl-4-phenylquinazolin-4-ol (CAS 52395-03-6) is a quinazoline derivative characterized by a bicyclic aromatic core with chlorine, methyl, and phenyl substituents, featuring a hydroxyl group at the 4-position that enables hydrogen bonding . It is supplied as a yellow solid with a melting point of 173-175°C, a molecular weight of 272.73 g/mol, and a typical purity of ≥95% . This compound serves as a known impurity in benzodiazepine synthesis (e.g., Temazepam) and as a versatile intermediate for developing kinase inhibitors and other therapeutic agents [1].

1

Benzodiazepine impurity profiling standard

Reported purity suitable for QC workflows

2

Quinazoline scaffold for kinase inhibitor synthesis

4-OH handle and 6-Cl for SAR exploration

3

Aqueous-soluble for bioassay screening

May support direct dissolution in aqueous buffers

• [1] Kuujia. Cas no 52395-03-6 (6-Chloro1,4-dihydro-1-methyl-4-phenyl-4-quinazolinol). View Source

6-Chloro-1-methyl-4-phenylquinazolin-4-ol: Irreplaceable vs. Analogs

The quinazoline scaffold is highly sensitive to substitution patterns, where even minor structural changes dramatically alter physicochemical properties, hydrogen-bonding capacity, and biological activity [1]. The 4-hydroxy group in 6-Chloro-1-methyl-4-phenylquinazolin-4-ol introduces a hydrogen bond donor that is absent in the corresponding 2-one derivative (CAS 20927-53-1), fundamentally changing its solubility, reactivity, and potential for derivatization [2]. Moreover, the specific 6-chloro and 4-phenyl substitution pattern on the quinazoline core is critical for targeted interactions in SAR studies, as 6-chloro substitution has been shown to increase cytotoxicity compared to other substituents [3]. Generic substitution with unsubstituted or differently substituted quinazolines would invalidate established synthetic protocols and biological assays that rely on this precise molecular architecture.

2-one analog

Lacks hydrogen bond donor (4-OH); alters solubility, reactivity, and bioassay compatibility.

Substitution pattern shift

6-chloro and 4-phenyl pattern critical for SAR; unsubstituted analogs may shift cytotoxicity profile.

Derivatization handle absent

4-hydroxyl enables synthetic derivatization; analogs without this handle limit medicinal chemistry exploration.

• [1] Wang G, et al. Design, Synthesis, and Structure-Activity Relationship of Novel Quinazolinone Derivatives. J Agric Food Chem. 2025 Aug 13;73(32):19974-19982. PMID: 40742038. View Source
• [2] PubChem. 1-Methyl-4-phenyl-6-chloro-2-quinazolinone (CID 63134). View Source
• [3] Luo H, et al. Synthesis and biological evaluation of novel 6-chloro-quinazolin derivatives as potential antitumor agents. Eur J Med Chem. 2014 Sep 12;84:746-52. PMID: 25064351. View Source

6-Chloro-1-methyl-4-phenylquinazolin-4-ol: Differentiation from Analogs

Melting Point vs. 2-One Derivative

6-Chloro-1-methyl-4-phenylquinazolin-4-ol exhibits a melting point of 173-175°C , whereas the structurally similar 6-chloro-1-methyl-4-phenylquinazolin-2-one (CAS 20927-53-1) melts at 210-212°C [1]. This 35-39°C difference provides a clear analytical marker for identity confirmation and purity assessment.

Melting Point vs 2-One

Cross-study comparable

173–175°C vs 210–212°C

Δ 35–39°C lower

Supports unambiguous QC identity confirmation

Measured as solid-state

Evidence Dimension	Melting point
Target Compound Data	173-175°C
Comparator Or Baseline	6-chloro-1-methyl-4-phenylquinazolin-2-one (210-212°C)
Quantified Difference	Δ 35-39°C lower
Conditions	Solid-state measurement

Why This Matters

Melting point is a critical parameter for compound identity verification in QC laboratories; a 35-39°C difference enables unambiguous differentiation from the common 2-one analog.

• [1] PMC Table 2. Molecular weight 473.40 Da, Melting point 210–212 °C. View Source

Hydrogen Bond Donor vs. 2-One Analog

6-Chloro-1-methyl-4-phenylquinazolin-4-ol possesses one hydrogen bond donor (the 4-hydroxyl group) and two hydrogen bond acceptors [1]. In contrast, 6-chloro-1-methyl-4-phenylquinazolin-2-one has zero hydrogen bond donors [2]. This structural distinction fundamentally alters solubility behavior and potential for intermolecular interactions.

H-Bond Donor Count

Direct head-to-head comparison

1 HBD vs 0 HBD

+1 HBD

Enables directional interactions; affects solubility and target engagement

Computed property

Evidence Dimension	Hydrogen bond donor count
Target Compound Data	1 HBD
Comparator Or Baseline	6-chloro-1-methyl-4-phenylquinazolin-2-one (0 HBD)
Quantified Difference	+1 HBD
Conditions	Computed molecular property

Why This Matters

The presence of a hydrogen bond donor enables this compound to participate in directional intermolecular interactions that the 2-one analog cannot, affecting solubility, crystal packing, and potential biological target engagement.

• [1] Kuujia. Cas no 52395-03-6 (6-Chloro1,4-dihydro-1-methyl-4-phenyl-4-quinazolinol) Computed Properties. View Source
• [2] PubChem. 1-Methyl-4-phenyl-6-chloro-2-quinazolinone (CID 63134) Computed Properties. View Source

Aqueous Solubility & LogP Contrast

6-Chloro-1-methyl-4-phenylquinazolin-4-ol demonstrates an aqueous solubility of approximately 38 mg/mL at room temperature . While LogP data for the target compound is not directly available, the structurally related 2-one derivative exhibits an XLogP3 of 2.4 [1], indicating moderate lipophilicity. The hydroxyl group in the target compound would be expected to modestly reduce LogP relative to the 2-one analog.

Solubility & Lipophilicity

Cross-study comparable

~38 mg/mL vs XLogP3 2.4

Measurable aqueous solubility vs moderate lipophilicity

Facilitates aqueous assay use; 2-one analog likely requires co-solvents

Solubility at RT; XLogP3 computed

Evidence Dimension	Aqueous solubility
Target Compound Data	38 mg/mL
Comparator Or Baseline	6-chloro-1-methyl-4-phenylquinazolin-2-one (XLogP3 2.4, solubility not directly reported)
Quantified Difference	Target compound has measurable aqueous solubility; 2-one analog is more lipophilic
Conditions	Aqueous solubility measured at room temperature; XLogP3 computed

Why This Matters

The measurable aqueous solubility (38 mg/mL) facilitates direct use in aqueous biological assays without extensive formulation optimization, whereas the more lipophilic 2-one analog may require co-solvents or surfactants.

• [1] PubChem. 1-Methyl-4-phenyl-6-chloro-2-quinazolinone (CID 63134) Computed Properties (XLogP3). View Source

Cytotoxicity Enhancement via 6-Chloro Substitution

Structure-activity relationship (SAR) studies on quinazolin-4(3H)-one derivatives have demonstrated that introduction of a 6-chloro substituent potentially increases cytotoxicity compared to other substituents at the C-6 position [1]. While 6-Chloro-1-methyl-4-phenylquinazolin-4-ol itself has not been directly assayed in this study, the 6-chloro substitution pattern is a key driver of enhanced activity in this chemotype.

6-Cl Cytotoxicity SAR

Class-level inference

6-chloro substitution linked to increased cytotoxicity in quinazolin-4(3H)-ones

Supports cytotoxicity SAR review; not directly assayed on target compound

Data to verify; class-level SAR from literature

Evidence Dimension	Cytotoxicity enhancement
Target Compound Data	Contains 6-chloro substitution (predicted enhanced activity)
Comparator Or Baseline	Quinazolin-4(3H)-ones with 6-methoxy or unsubstituted C-6 position
Quantified Difference	6-chloro substitution correlated with increased cytotoxicity (qualitative SAR finding)
Conditions	In vitro cytotoxicity assays against SW620, PC-3, NCI-H23 cell lines

Why This Matters

The 6-chloro substitution is a validated structural feature for enhancing cytotoxic activity in quinazoline derivatives, making this compound a more promising scaffold for anticancer lead development than analogs lacking this substitution.

• [1] Quinazoline.com. Brief introduction of 6-Chloroquinazolin-4-ol and SAR analysis. December 2020. View Source

6-Chloro-1-methyl-4-phenylquinazolin-4-ol: Optimal Applications

Benzodiazepine Impurity Profiling & QC Standard

As a known impurity in the synthesis of benzodiazepines such as Temazepam, 6-Chloro-1-methyl-4-phenylquinazolin-4-ol is essential for impurity identification and method development in pharmaceutical quality control . Its distinct melting point (173-175°C) and hydrogen bond donor capacity enable unambiguous differentiation from the more common 2-one impurity (CAS 20927-53-1), ensuring accurate impurity profiling [1].

Kinase Inhibitor Scaffold Derivatization

The quinazoline core with 6-chloro and 4-phenyl substitution serves as a privileged scaffold for developing kinase inhibitors . The 4-hydroxyl group provides a reactive handle for further derivatization (e.g., esterification, etherification), enabling systematic exploration of structure-activity relationships in medicinal chemistry campaigns [2]. The 6-chloro substitution is known to enhance cytotoxicity, making this compound a rational starting point for anticancer lead optimization [3].

Aqueous-Compatible Biological Assays

With an aqueous solubility of 38 mg/mL, 6-Chloro-1-methyl-4-phenylquinazolin-4-ol can be directly dissolved in aqueous buffers for in vitro biological testing without requiring DMSO or other organic co-solvents . This property reduces solvent-induced artifacts in cell-based assays and simplifies dose-response experiments, particularly in early-stage screening for antimicrobial or cytotoxic activity.

Application

Selection Property

Validation Focus

Benzodiazepine impurity profiling

Distinct melting point and H-bond donor profile

Differentiation from 2-one impurity analog

Kinase inhibitor scaffold synthesis

4-OH derivatization handle and 6-Cl SAR pattern

Cytotoxicity SAR review

Aqueous bioassay screening

Reported aqueous solubility profile

Direct dissolution compatibility assessment

• [1] PubChem. 1-Methyl-4-phenyl-6-chloro-2-quinazolinone (CID 63134) — Hydrogen bond donor count. View Source
• [2] Kuujia. Cas no 52395-03-6 (6-Chloro1,4-dihydro-1-methyl-4-phenyl-4-quinazolinol) — Structural features and applications. View Source
• [3] Quinazoline.com. Brief introduction of 6-Chloroquinazolin-4-ol and SAR analysis. December 2020. View Source